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Cat. No.: B1179455 Get Quote

Introduction

The integrity of experimental data in research and development is critically dependent on the

cleanliness of laboratory glassware. TEEPOL HB7, a high-foaming anionic detergent, is a

nominal 40% active matter solution of the sodium salts of a broad cut primary alcohol sulphate

effective for the removal of a wide range of chemical residues.[1][2][3] This application note

provides a detailed protocol for the routine cleaning of laboratory glassware using TEEPOL
HB7, ensuring the removal of contaminants and preventing cross-contamination between

experiments. Adherence to this protocol is essential for maintaining the accuracy and reliability

of scientific results.

TEEPOL HB7: Properties and Safety Considerations

TEEPOL HB7 is a clear liquid detergent soluble in water.[4] It is classified as an irritant and

may cause skin and eye irritation upon contact.[4][5] The safety data sheet indicates that

TEEPOL HB7 contains a small quantity of formaldehyde to inhibit bacterial growth;

formaldehyde is classified as a confirmed human carcinogen.[6] Therefore, appropriate

personal protective equipment (PPE), including gloves and safety goggles, must be worn at all

times when handling this product.[5][6] All cleaning procedures should be conducted in a well-

ventilated area.[5]
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For effective cleaning, specific concentrations of TEEPOL HB7 are recommended. The

following table summarizes the recommended dilutions for preparing cleaning solutions.

Application
TEEPOL HB7
Concentration

Water Volume Dilution Ratio

General Cleaning

Solution
0.5 L 10 L 1:20

Light-Duty Cleaning 1 part 600 parts 1:600

Heavy-Duty Cleaning 1 part 250 parts 1:250

Data compiled from multiple sources indicating general cleaning and dishwashing

recommendations.[7][8][9]

Experimental Protocol: Manual Cleaning of
Laboratory Glassware
This protocol is designed for the manual cleaning of standard laboratory glassware, including

beakers, flasks, and graduated cylinders.

1.0 Objective

To provide a standardized procedure for the effective cleaning of laboratory glassware using

TEEPOL HB7 to ensure the removal of chemical residues and prevent cross-contamination.

2.0 Materials

TEEPOL HB7 Detergent

Tap Water

Deionized (DI) Water

Appropriate size and type of brushes for glassware

Personal Protective Equipment (PPE): Safety goggles, nitrile or PVC gloves[5]
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Drying oven or drying rack

Wash basin

3.0 Procedure

3.1 Pre-Rinse

Immediately after use, empty the contents of the glassware into the appropriate waste

container.

Rinse the glassware thoroughly under running tap water to remove all loose chemical

residues. For water-insoluble residues, an appropriate organic solvent rinse should be

performed in a fume hood prior to the detergent wash.

3.2 Preparation of TEEPOL HB7 Cleaning Solution

For general cleaning, prepare a 1:250 dilution of TEEPOL HB7 in hot tap water.[8][9] For

example, add 4 mL of TEEPOL HB7 to 1 L of hot water in a wash basin.

For glassware with stubborn residues, a more concentrated solution (e.g., 1:100) may be

prepared.

3.3 Washing

Submerge the pre-rinsed glassware in the prepared TEEPOL HB7 solution.

Using an appropriate brush, scrub all internal and external surfaces of the glassware. Pay

special attention to areas around the rim and any graduations.

Allow the glassware to soak in the detergent solution for 10-15 minutes. For heavily soiled

glassware, the soaking time can be extended.[7]

3.4 Rinsing

Remove the glassware from the detergent solution and rinse thoroughly under running tap

water. Ensure all visible traces of the detergent are removed.
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Perform a final rinse with deionized (DI) water to remove any remaining inorganic ions from

the tap water. A minimum of three rinses with DI water is recommended.

3.5 Drying

Place the cleaned glassware on a drying rack, ensuring that water can drain freely.

Alternatively, for faster drying, place the glassware in a drying oven set to a temperature not

exceeding 120°C.[7] Do not oven-dry volumetric glassware as this can affect its accuracy.

4.0 Quality Control

A properly cleaned glass surface will be hydrophilic, meaning water will sheet evenly across the

surface without forming droplets. This "water break" test is a simple and effective indicator of

cleanliness.

Experimental Workflow & Signaling Pathways
Diagram 1: Laboratory Glassware Cleaning Protocol
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Figure 1: Standard Operating Procedure for Laboratory Glassware Cleaning with TEEPOL HB7
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Caption: Workflow for cleaning laboratory glassware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Teepol HB7 Detergent 20Lt Pail | Silmid [silmid.com]

2. Specialist & Industrial – Teepol [teepol.co.uk]

3. Teepol HB7 Detergent 20Lt Pail | Silmid [silmid.com]

4. msdsdigital.com [msdsdigital.com]

5. msdsdigital.com [msdsdigital.com]

6. spectrumchemical.com [spectrumchemical.com]

7. pharmabeginers.com [pharmabeginers.com]

8. cs4uk.com [cs4uk.com]

9. downloads.consumables.com [downloads.consumables.com]

To cite this document: BenchChem. [Application Note: Protocol for Cleaning Laboratory
Glassware with TEEPOL HB7]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1179455#protocol-for-cleaning-laboratory-glassware-
with-teepol-hb7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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